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Compound of Interest

Compound Name: 2,4,5-Trichloropyrimidine

Cat. No.: B044654 Get Quote

This technical guide provides a comprehensive overview of the fundamental properties,

synthesis, reactivity, and applications of 2,4,5-trichloropyrimidine. It is intended for

researchers, scientists, and professionals in the fields of drug development and chemical

synthesis.

Core Properties
2,4,5-Trichloropyrimidine is a functionalized heterocyclic compound, notable for its role as a

versatile intermediate in the synthesis of various high-value chemicals, particularly in the

pharmaceutical industry.[1]

Physical and Chemical Properties
The key physical and chemical properties of 2,4,5-trichloropyrimidine are summarized in the

table below.
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Property Value

CAS Number 5750-76-5[2]

Molecular Formula C₄HCl₃N₂[2][3]

Molecular Weight 183.42 g/mol [2][3]

Appearance
Colorless to pale yellow or light orange clear

liquid[4]

Boiling Point
258.5°C at 760 mmHg; 96°C at 12 mmHg; 84°C

at 1.0 mmHg[4][5]

Density 1.6001 g/mL at 25°C[6][7]

Refractive Index n20/D 1.574[6][7]

Solubility Not miscible or difficult to mix in water[5]

Flash Point >110°C (>230°F)

Spectral Data
Spectral data for 2,4,5-trichloropyrimidine is available, with key identifiers listed below.

Detailed spectra, including FT-IR and Mass Spectrometry (GC-MS), can be found in public

databases such as PubChem.[7]
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Data Type Availability/Reference

¹H NMR

Data for structurally similar compounds are

available, suggesting the single proton on the

pyrimidine ring would appear as a singlet in the

aromatic region.

¹³C NMR

Spectral data for related trichloropyrimidines are

available and can be used for comparative

analysis.[6]

IR Spectroscopy
FT-IR and ATR-IR spectra are available on

PubChem.[7]

Mass Spectrometry
GC-MS data is available on PubChem, with

major peaks at m/z 182, 184, and 147.[7]

Synthesis of 2,4,5-Trichloropyrimidine
The synthesis of 2,4,5-trichloropyrimidine typically involves the chlorination of a pyrimidine

precursor. A common and well-documented method starts from uracil, proceeding via a 5-

chlorouracil intermediate.

Synthetic Workflow
The following diagram illustrates a typical two-step synthesis of 2,4,5-trichloropyrimidine from

uracil.
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Synthesis of 2,4,5-Trichloropyrimidine
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Caption: Two-step synthesis of 2,4,5-trichloropyrimidine.

Experimental Protocol: Synthesis from Uracil
A method for the preparation of 2,4,5-trichloropyrimidine starting from uracil is described in

the patent literature and involves two main steps.[8]

Step 1: Synthesis of 5-Chlorouracil[8]

Add water to a reactor and cool. While stirring, add 98% sulfuric acid, maintaining a

temperature of 30-35°C.

Add uracil to the acidic solution.

Cool the mixture and add an aqueous solution of sodium hypochlorite, maintaining the

reaction temperature between 5-25°C.

Continue stirring until the uracil is completely consumed.
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Heat the mixture to 95-100°C, then cool to 5-25°C.

Filter the resulting solid and dry to obtain 5-chlorouracil.

Step 2: Synthesis of 2,4,5-Trichloropyrimidine[8]

In a separate reactor, dissolve 5-chlorouracil in chloroform and add N,N-dimethylformamide

(DMF).

With stirring, add bis(trichloromethyl) carbonate to the mixture.

Heat the reaction to 60-65°C and maintain until the 5-chlorouracil is consumed.

Cool the reaction mixture to room temperature and add water.

Separate the organic layer and concentrate it to obtain 2,4,5-trichloropyrimidine.

Chemical Reactivity and Applications
The three chlorine atoms on the pyrimidine ring of 2,4,5-trichloropyrimidine make it a highly

reactive and versatile building block in organic synthesis. It is particularly susceptible to

nucleophilic substitution reactions, allowing for the introduction of a wide range of functional

groups.[1]

Role in Drug Development
2,4,5-Trichloropyrimidine is a key intermediate in the synthesis of several targeted anti-

cancer therapies.[1] It serves as a precursor for potent and selective inhibitors of:

Anaplastic Lymphoma Kinase (ALK-5): A target in certain types of non-small cell lung cancer

and other malignancies.[1]

Epidermal Growth Factor Receptor (EGFR): A key target in the treatment of various cancers,

including lung and colorectal cancer.[1]

The following diagram illustrates the central role of 2,4,5-trichloropyrimidine as a synthetic

intermediate.
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Role of 2,4,5-Trichloropyrimidine in Synthesis
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Caption: 2,4,5-Trichloropyrimidine as a key synthetic intermediate.

Experimental Protocol: Nucleophilic Aromatic
Substitution
The following is a representative protocol for a nucleophilic aromatic substitution (SNAr)

reaction using 2,4,5-trichloropyrimidine.[9]

Reaction of 2,4,5-Trichloropyrimidine with Pyrrolidine[9]

To a solution of HPMC (0.1 wt% in deionized water, 0.5 mL) in a microwave vial equipped

with a magnetic stir bar, add 2,4,5-trichloropyrimidine (57 µL, 0.5 mmol, 1.0 equiv).

Add pyrrolidine (41 µL, 0.5 mmol, 1.0 equiv) followed by potassium hydroxide (28 mg, 0.5

mmol, 1.0 equiv).

Stir the reaction mixture at room temperature for 20 minutes.
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Upon completion, add dichloromethane (DCM, 3 mL) and stir vigorously for 5-10 minutes to

extract the product.

Separate the organic layer for further purification and analysis.

Safety and Handling
2,4,5-Trichloropyrimidine is a hazardous substance and should be handled with appropriate

safety precautions in a well-ventilated area.

GHS Hazard Statements
The following GHS hazard statements are associated with 2,4,5-trichloropyrimidine:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

In some reports, it is also classified with H314: Causes severe skin burns and eye damage.[7]

Recommended Handling Procedures
Personal Protective Equipment (PPE): Wear protective gloves, clothing, eye protection, and

face protection.

Engineering Controls: Use only outdoors or in a well-ventilated area.

First Aid:

Skin Contact: Wash with plenty of soap and water. If irritation occurs, seek medical

attention.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek medical attention if irritation persists.

Inhalation: Move the person to fresh air and keep them comfortable for breathing. Call a

poison center or doctor if you feel unwell.
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Storage: Store in a cool, dry, and well-ventilated place. Keep the container tightly closed.

Conclusion
2,4,5-Trichloropyrimidine is a chemical intermediate of significant industrial importance,

particularly in the synthesis of pharmaceuticals for oncology. Its high reactivity, stemming from

the three chlorine substituents on the pyrimidine ring, makes it a valuable tool for medicinal

chemists and process development scientists. A thorough understanding of its properties,

synthesis, and handling is crucial for its safe and effective use in research and manufacturing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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